Cas no 2245066-84-4 ((4-Chloro-1-methyl-1H-pyrazol-3-yl)methanesulfonyl chloride)

• Product Name: (4-Chloro-1-methyl-1H-pyrazol-3-yl)methanesulfonyl chloride
• CAS No: 2245066-84-4
• MF: C₅H₆Cl₂N₂O₂S
• MW: 229.084337711334
• CID: 4769483
• PubChem ID: 135328531
• Update Time: 2024-11-07

(4-Chloro-1-methyl-1H-pyrazol-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-1-methyl-1H-pyrazol-3-yl)methanesulfonyl chloride
• ClC=1C(=NN(C=1)C)CS(=O)(=O)Cl
• BS-52739
• (4-Chloro-1-methyl-1H-pyrazol-3-yl)methanesulfonylchloride
• E75217
• CS-0162273
• 2245066-84-4
• SCHEMBL20499356
• DB-426352
• (4-chloro-1-methylpyrazol-3-yl)methanesulfonyl chloride
• 4-chloro-1-methyl-1H-Pyrazole-3-methanesulfonyl chloride

• Inchi： 1S/C5H6Cl2N2O2S/c1-9-2-4(6)5(8-9)3-12(7,10)11/h2H,3H2,1H3
• InChI Key： VGLXZNGJYGSGGI-UHFFFAOYSA-N
• SMILES： ClC1=CN(C)N=C1CS(=O)(=O)Cl

Computed Properties

• Exact Mass: 227.9527040g/mol
• Monoisotopic Mass: 227.9527040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.3